Cas no 16879-53-1 (2-Phenylpyrimidine-4-carboxylic acid)

• Product Name: 2-Phenylpyrimidine-4-carboxylic acid
• CAS No: 16879-53-1
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD11519878
• CID: 1349466
• PubChem ID: 21709141
• Update Time: 2025-09-22

2-Phenylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-phenyl-
• 2-phenyl-4-Pyrimidinecarboxylic acid
• 2-PhenylpyriMidine-4-carboxylic acid
• RBPXFHFYDRRIJQ-UHFFFAOYSA-N
• 2-phenyl-pyrimidine-4-carboxylic acid
• AK156566
• Z1013687372
• SB60729
• DTXSID50617208
• AS-63700
• SY316914
• AKOS000284257
• CS-0156374
• EN300-89813
• D70751
• 2-phenylpyrimidine-4-carboxylicacid
• SCHEMBL696116
• 16879-53-1
• MFCD11519878
• DA-25709
• 2-Phenylpyrimidine-4-carboxylic acid

• MDL： MFCD11519878
• Inchi： 1S/C11H8N2O2/c14-11(15)9-6-7-12-10(13-9)8-4-2-1-3-5-8/h1-7H,(H,14,15)
• InChI Key： RBPXFHFYDRRIJQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 200.05864
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 1.7

Experimental Properties

• PSA: 63.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives